3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone

• IUPAC Name: 3-(6-methyl-1,3-benzothiazol-2-yl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C11H9N3OS2/c1-6-2-3-7-8(4-6)17-11(13-7)14-9(15)5-12-10(14)16/h2-4H,5H2,1H3,(H,12,16)
• InChI Key: LPWUFYBASCWVCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3C(=O)CNC3=S
• Molecular Formula: C11H9N3OS2
• DSSTOX Substance ID: DTXSID401331888
• Molecular Weight: 263.3 g/mol
• Solubility: 11.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 59362-55-9

Description

3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone (MBT) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MBT is a heterocyclic compound that contains both sulfur and nitrogen atoms, making it an interesting molecule for studying the interactions between these elements in biological systems. In

Scientific Research Applications

3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone has been used in a variety of scientific research applications due to its unique chemical structure. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells in vitro, making it a potential candidate for the development of new cancer therapies. Additionally, this compound has been shown to have antibacterial and antifungal properties, making it useful for the development of new antimicrobial agents.

Mechanism of Action

The mechanism of action of 3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone is not well understood, but it is thought to involve the inhibition of key enzymes involved in cellular processes such as DNA replication and protein synthesis. This compound may also disrupt the structure of cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis (programmed cell death). Additionally, this compound has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology. Additionally, this compound has been shown to have low toxicity, making it a relatively safe compound to work with in the lab. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving 3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone. One area of interest is the development of new cancer therapies based on the properties of this compound. Additionally, further studies are needed to better understand the mechanism of action of this compound and its effects on cellular processes. Finally, the development of new synthetic methods for this compound may lead to improved yields and purity, making it a more accessible compound for scientific research.

Synthesis Methods

The synthesis of 3-(6-methyl-1,3-benzothiazol-2-yl)-2-thioxo-4-imidazolidinone involves the reaction of 2-mercapto-benzothiazole with ethyl chloroacetate, followed by the reaction of the resulting compound with hydrazine hydrate. The final product is obtained by reacting this intermediate compound with carbon disulfide and ammonium hydroxide. The synthesis of this compound is a multi-step process that requires careful control of reaction conditions to obtain high yields and purity.